Cas no 41468-36-4 (Diethyl (2-aminoethyl)phosphonate)

• Product Name: Diethyl (2-aminoethyl)phosphonate
• CAS No: 41468-36-4
• MF: C₆H₁₆NO₃P
• MW: 181.169902801514
• MDL: MFCD00192019
• CID: 2005964
• PubChem ID: 2733596
• Update Time: 2025-06-11

Diethyl (2-aminoethyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Di-Et ester-2-Aminoethylphosphonic acid
• 2-diethoxyphosphorylethanamine
• diethyl (2-aminoethyl)phosphonate
• 2-aminoethylphosphonic acid diethyl ester
• MFCD00192019
• DTXSID30369955
• (2-aminoethyl)phosphonic acid diethylester
• Diethyl 2-aminoethylphosphonate
• AKOS006228885
• JUAGHBASZWRMQH-UHFFFAOYSA-N
• (2-aminoethyl)phosphonic acid diethyl ester
• AC6106
• (2-amino-ethyl)-phosphonic acid diethyl ester
• diethyl(aminoethyl)phosphonate
• SY233150
• Diethyl aminoethylphosphonate
• 41468-36-4
• SCHEMBL479207
• EN300-7464191
• CS-0434749
• DB-187066
• 844-712-7
• Diethyl (2-aminoethyl)phosphonate

• MDL： MFCD00192019
• Inchi： 1S/C6H16NO3P/c1-3-9-11(8,6-5-7)10-4-2/h3-7H2,1-2H3
• InChI Key： JUAGHBASZWRMQH-UHFFFAOYSA-N
• SMILES： P(CCN)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 181.08678037g/mol
• Monoisotopic Mass: 181.08678037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on Diethyl (2-aminoethyl)phosphonate

Diethyl (2-aminoethyl)phosphonate (CAS No. 41468-36-4): A Comprehensive Overview

Diethyl (2-aminoethyl)phosphonate (DEAP), with the CAS number 41468-36-4, is a versatile compound that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This phosphonate derivative is characterized by its unique chemical structure, which includes an amino group and a phosphonate group, making it a valuable building block for various applications.

The chemical formula of DEAP is C₆H₁₅NO₃P. Its molecular weight is approximately 184.17 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in water and many organic solvents. These properties make it highly suitable for use in both laboratory and industrial settings.

In the realm of organic synthesis, DEAP has been extensively studied for its reactivity and versatility. It can participate in a wide range of chemical reactions, including nucleophilic substitution, condensation, and coupling reactions. One of the key applications of DEAP is in the synthesis of phosphonates and phosphinates, which are important intermediates in the production of pharmaceuticals and agrochemicals.

Recent research has highlighted the potential of DEAP in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that DEAP-derived compounds exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding opens up new avenues for the design of antiviral drugs that can target specific viral enzymes.

Beyond its medicinal applications, DEAP has also found use in materials science. Its ability to form stable complexes with metal ions makes it an attractive candidate for the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with applications in gas storage, catalysis, and drug delivery. A recent study published in the Inorganic Chemistry journal reported the successful synthesis of a MOF using DEAP-based ligands, which exhibited exceptional stability and high surface area.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research on the biodegradability and toxicity of DEAP has shown that it is relatively non-toxic and biodegradable under aerobic conditions. This makes it a more environmentally friendly alternative to other phosphorus-containing compounds that may pose environmental risks.

In conclusion, Diethyl (2-aminoethyl)phosphonate (CAS No. 41468-36-4) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical properties and recent advancements in its use highlight its potential as a valuable building block for future innovations. As research continues to uncover new possibilities, DEAP is likely to play an increasingly important role in various scientific and industrial fields.